Cas no 943119-08-2 (methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate)

methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanecarboxylic acid, 1-(2-fluorophenyl)-, methyl ester
- methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate
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- Inchi: 1S/C13H15FO2/c1-16-12(15)13(8-4-5-9-13)10-6-2-3-7-11(10)14/h2-3,6-7H,4-5,8-9H2,1H3
- InChI Key: TXZVOFFULSJAER-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2F)(C(OC)=O)CCCC1
methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1749999-1g |
Methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate |
943119-08-2 | 98% | 1g |
¥4361.00 | 2024-04-24 |
methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate Related Literature
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Marta L. S. Batista,Helena Passos,Bruno J. M. Henriques,Edward J. Maginn,Simão P. Pinho,Mara G. Freire,José R. B. Gomes,João A. P. Coutinho Phys. Chem. Chem. Phys., 2016,18, 18958-18970
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Chang Guo,Bin Sun,Yuning Li Polym. Chem., 2014,5, 5247-5254
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Xiaoting Yu,Xu Jia,Xiaolong Yang,Weisheng Liu,Wenwu Qin RSC Adv., 2014,4, 23571-23579
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Paula Alvarez-Bercedo,Andrew D. Bond,Robert Haigh,Alexander D. Hopkins,Gavin T. Lawson,Mary McPartlin,David Moncrieff,Marta E. Gonzalez Mosquera,Jeremy M. Rawson,Anthony D. Woods,Dominic S. Wright Chem. Commun., 2003, 1288-1289
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Maria Adobes-Vidal,Harriet Pearce,Patrick R. Unwin Phys. Chem. Chem. Phys., 2017,19, 17827-17833
Additional information on methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate
Comprehensive Overview of Methyl 1-(2-Fluorophenyl)cyclopentane-1-carboxylate (CAS No. 943119-08-2)
Methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate (CAS No. 943119-08-2) is a fluorinated cyclopentane derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique cyclopentane ring and fluorophenyl moiety, has garnered attention due to its potential as a building block in drug discovery. Researchers are increasingly exploring its utility in synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. Its structural features make it a versatile intermediate for modifying pharmacokinetic properties.
The growing interest in fluorinated compounds like methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate stems from their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as evidenced by the rise of FDA-approved fluorinated drugs. This compound’s carboxylate ester group further allows for facile derivatization, aligning with trends in fragment-based drug design. Recent studies highlight its role in optimizing lead compounds for improved blood-brain barrier (BBB) penetration, a critical factor in CNS drug development.
From a synthetic perspective, CAS No. 943119-08-2 is often utilized in Pd-catalyzed cross-coupling reactions and ring-forming transformations. Its compatibility with diverse reaction conditions makes it a valuable tool for constructing complex molecular architectures. Industry professionals frequently search for "synthesis of fluorinated cyclopentanes" or "applications of methyl carboxylates in drug discovery," reflecting its relevance in cutting-edge research. Additionally, its stability under physiological conditions has spurred investigations into its use as a probe molecule in biochemical assays.
Environmental and regulatory considerations are also pivotal when discussing methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s low ecotoxicity profile, as indicated by preliminary data, supports its sustainable use in green chemistry initiatives. Queries such as "biodegradability of fluorinated esters" or "safe handling of aromatic carboxylates" underscore user concerns about environmental impact and workplace safety.
In summary, methyl 1-(2-fluorophenyl)cyclopentane-1-carboxylate (CAS No. 943119-08-2) represents a convergence of synthetic utility and biomedical potential. Its adaptability in structure-activity relationship (SAR) studies and compatibility with high-throughput screening platforms position it as a compound of enduring interest. As the pharmaceutical industry prioritizes targeted therapies and precision medicine, this fluorinated cyclopentane derivative is poised to play a pivotal role in advancing next-generation therapeutics.
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